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For Researchers, Scientists, and Drug Development Professionals

Guanidine isothiocyanate (GITC) is a powerful chaotropic agent and protein denaturant
widely utilized in molecular biology. Its ability to effectively inactivate nucleases makes it an
indispensable component in the extraction and purification of high-quality nucleic acids from
various biological sources. This technical guide provides a comprehensive overview of the
chemical properties, structure, and key applications of guanidine isothiocyanate, with a focus
on its role in nucleic acid isolation.

Chemical Properties and Structure

Guanidine isothiocyanate is a salt composed of the guanidinium cation ([CHeNs]*) and the
thiocyanate anion ([SCN]~). The guanidinium cation is the conjugate acid of guanidine.

Structure:

The guanidinium cation is a planar, resonance-stabilized ion with three amino groups bonded
to a central carbon atom. The positive charge is delocalized over the entire cation. The
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thiocyanate anion is a linear ion with a triple bond between the carbon and nitrogen atoms and
a single bond between the carbon and sulfur atoms, with the negative charge primarily on the
sulfur atom.

A logical diagram of the ionic interaction is presented below.
Caption: lonic structure of guanidine isothiocyanate.
Quantitative Physicochemical Data:

The following table summarizes the key physicochemical properties of guanidine
isothiocyanate.

Property Value Reference(s)
Molecular Formula CHsN3-HSCN or C2HsN4S

Molecular Weight 118.16 g/mol

Appearance White crystalline powder

Melting Point 115-122 °C

290.6 °C at 760 mmHg

Boiling Point
(decomposes)

L 1420 g/L at 20 °C (very
Solubility in Water

soluble)
Solubility in Ethanol Soluble
pKa 12.5at 20 °C
pH (1M aqueous solution) 45-7.0

Spectroscopic Data:

Spectroscopic analysis is crucial for the identification and characterization of guanidine
isothiocyanate.
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Spectroscopic Technique

Key Features and Observations

Infrared (IR) Spectroscopy

The IR spectrum of guanidine isothiocyanate
exhibits characteristic absorption bands
corresponding to the functional groups present
in the guanidinium and thiocyanate ions. A
strong, sharp peak around 2050-2150 cm~1tis
characteristic of the C=N stretch of the
thiocyanate group. The N-H stretching vibrations
of the guanidinium cation appear as broad
bands in the region of 3100-3400 cm~1. C-N
stretching and N-H bending vibrations are also

observed at lower wavenumbers.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H NMR: In a suitable deuterated solvent (e.g.,
DMSO-ds), the protons of the guanidinium
cation typically show a single, broad resonance
due to proton exchange and quadrupolar
relaxation of the nitrogen atoms. The chemical
shift is solvent-dependent. 13C NMR: The 13C
NMR spectrum shows two distinct signals. The
carbon of the guanidinium cation resonates
around 158-160 ppm. The carbon of the

thiocyanate anion appears around 130-135

ppm.

Mass Spectrometry (MS)

Mass spectrometry of guanidine isothiocyanate
will show peaks corresponding to the
guanidinium cation (m/z = 60.06) and the

thiocyanate anion (m/z = 58.08).

Core Application: Nucleic Acid Extraction

Guanidine isothiocyanate is a cornerstone reagent in numerous protocols for the isolation of

RNA and DNA. Its efficacy stems from its potent chaotropic and denaturing properties.

Mechanism of Action:
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o Cell Lysis: High concentrations of GITC disrupt cell membranes and organelles, releasing
the cellular contents, including nucleic acids.

e Protein Denaturation: As a strong chaotropic agent, GITC disrupts the hydrogen bond
network in aqueous solutions and denatures proteins, including potent nucleases (RNases
and DNases) that would otherwise rapidly degrade the target nucleic acids.

» Nucleoprotein Dissociation: It effectively dissociates nucleic acids from their associated
proteins, allowing for their purification.

The most widely used method employing guanidine isothiocyanate is the Acid Guanidinium
Thiocyanate-Phenol-Chloroform (AGPC) extraction. This single-step method is renowned for its
ability to yield high-quality, intact RNA.

Experimental Workflow: AGPC RNA Extraction

The following diagram illustrates the typical workflow for RNA extraction using the AGPC
method.
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Caption: Workflow for AGPC RNA extraction.
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Detailed Experimental Protocol: Total RNA Isolation
from Mammalian Cells

This protocol is adapted from the well-established single-step RNA isolation method.
Materials:

 Lysis Solution (GITC Lysis Buffer):

o

4 M Guanidine isothiocyanate

[¢]

25 mM Sodium citrate, pH 7.0

o

0.5% (w/v) N-lauroylsarcosine (Sarkosyl)

o

0.1 M 2-mercaptoethanol (add fresh before use)
¢ Acid Phenol: Water-saturated phenol, pH 4.3

e Chloroform-isoamyl alcohol mixture (49:1)

* |sopropanol

» 75% Ethanol (in RNase-free water)

RNase-free water

Procedure:
e Cell Lysis:

o For adherent cells, aspirate the culture medium and directly add 1 mL of GITC Lysis Buffer
per 10 cm? of culture dish surface.

o For suspension cells, pellet the cells by centrifugation, aspirate the supernatant, and add 1
mL of GITC Lysis Buffer per 5-10 x 10° cells.

o Pass the cell lysate several times through a pipette to ensure complete homogenization.
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» Phase Separation:

o Transfer the homogenate to a sterile polypropylene tube.

o Sequentially add:

= 0.1 mL of 2 M sodium acetate (pH 4.0)

= 1 mL of acid phenol

» 0.2 mL of chloroform-isoamyl alcohol mixture

o Cap the tube tightly and vortex vigorously for 10-15 seconds after each addition.

o Incubate the mixture on ice for 15 minutes.

o Centrifuge at 10,000 x g for 20 minutes at 4°C.

e RNA Precipitation:

o Carefully transfer the upper agueous phase to a fresh tube. Be cautious not to disturb the
interphase.

o Add an equal volume of isopropanol to the aqueous phase.

o Mix gently by inversion and incubate at -20°C for at least 1 hour to precipitate the RNA.

* RNA Pelleting and Washing:

o

Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet the RNA.

[¢]

Carefully decant the supernatant.

o

Wash the RNA pellet by adding 1 mL of 75% ethanol.

[e]

Vortex briefly and centrifuge at 7,500 x g for 5 minutes at 4°C.

¢ RNA Solubilization:
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[e]

Carefully decant the ethanol wash.

o

Briefly air-dry the pellet for 5-10 minutes. Do not over-dry, as this will make the RNA
difficult to dissolve.

o

Resuspend the RNA pellet in an appropriate volume of RNase-free water.

Incubate at 55-60°C for 10-15 minutes to aid dissolution.

[¢]

o Quantification and Quality Assessment:

o Determine the RNA concentration and purity by measuring the absorbance at 260 nm and
280 nm. An Azeo/Az2s0 ratio of ~2.0 is indicative of pure RNA.

Safety Considerations

Guanidine isothiocyanate is a hazardous substance and should be handled with appropriate
safety precautions. It is harmful if swallowed, inhaled, or absorbed through the skin. It can
cause severe skin and eye irritation. When in contact with acids, it releases highly toxic gases.
Always work in a well-ventilated fume hood and wear appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

Conclusion

Guanidine isothiocyanate remains a vital reagent in molecular biology due to its unparalleled
ability to lyse cells and inactivate nucleases, thereby preserving the integrity of nucleic acids.
The AGPC extraction method, centered around the use of GITC, continues to be a reliable and
widely practiced technique for obtaining high-quality RNA for a multitude of downstream
applications, including RT-PCR, gPCR, Northern blotting, and next-generation sequencing. A
thorough understanding of its chemical properties and mechanism of action is essential for its
effective and safe use in the laboratory.

» To cite this document: BenchChem. [An In-depth Technical Guide to Guanidine
Isothiocyanate: Chemical Properties, Structure, and Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1259682/docs#an-in-
depth-technical-guide-to-guanidine-isothiocyanate-chemical-properties-structure-and-
applications]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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